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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium mesoxalate trihydrate, the calcium salt of mesoxalic acid (also known as
ketomalonic acid), is a compound of interest in various fields, including biochemistry and
materials science. Its synthesis is crucial for studies related to its biological roles and potential
applications. This document provides a detailed, step-by-step protocol for the laboratory-scale
synthesis of calcium mesoxalate trihydrate via a precipitation reaction. The procedure
outlined is a representative method based on established principles of inorganic salt synthesis.

Chemical Reaction

The synthesis is based on the aqueous precipitation reaction between a soluble mesoxalate
salt (sodium mesoxalate) and a soluble calcium salt (calcium chloride). The reaction proceeds
as follows:

Naz2Cs30s(aq) + CaClz(aq) + 3H20() - CaCs0s-3H20(s) + 2NaCl(aq)

Data Presentation

The following table summarizes the quantitative data for a representative synthesis of calcium
mesoxalate trihydrate.
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Parameter Value Notes
Reactants
Formula: (HO)2C(COONa)2.
Sodium Mesoxalate 180 Note: Commercially available
Monohydrate ha "sodium mesoxalate" is often
the dihydrate form.
Calcium Chloride (Anhydrous) 111g Formula: CaClz
Solvents
Deionized Water (for Sodium Used to prepare a 0.1 M
100 mL )
Mesoxalate) solution.
Deionized Water (for Calcium Used to prepare a 0.1 M
100 mL

Chloride)

solution.

Reaction Conditions

Temperature

Room Temperature (~20-25
OC)

Low temperatures can favor
the formation of higher

hydrates.

Reaction Time

1 hour

For complete precipitation.

Product

Product Name

Calcium Mesoxalate Trihydrate

Formula: CaC30s-3H20

Theoretical Yield

~1.96 g

Based on sodium mesoxalate

as the limiting reagent.

Appearance

White crystalline solid

Experimental Protocol

This protocol details the step-by-step methodology for the synthesis of calcium mesoxalate

trihydrate.

Materials and Equipment:
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e Sodium mesoxalate monohydrate (=98%)
e Calcium chloride (anhydrous, >96%)

» Deionized water

e Two 250 mL beakers

e 100 mL graduated cylinders

e Magnetic stirrer and stir bar

e Buchner funnel and filter paper (e.g., Whatman No. 1)
e Vacuum flask

e Spatula and weighing paper

» Desiccator

Procedure:

o Preparation of Reactant Solutions:

o Sodium Mesoxalate Solution (0.1 M): Weigh out 1.80 g of sodium mesoxalate
monohydrate and dissolve it in 100 mL of deionized water in a 250 mL beaker. Stir until
fully dissolved.

o Calcium Chloride Solution (0.1 M): Weigh out 1.11 g of anhydrous calcium chloride and
dissolve it in 100 mL of deionized water in a separate 250 mL beaker. Stir until fully
dissolved.

» Precipitation Reaction:

o Place the beaker containing the 100 mL of 0.1 M sodium mesoxalate solution on a
magnetic stirrer and add a stir bar.
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o

o

[e]

Slowly add the 100 mL of 0.1 M calcium chloride solution to the sodium mesoxalate
solution while stirring continuously.

A white precipitate of calcium mesoxalate trihydrate will form immediately.

Continue stirring the mixture at room temperature for 1 hour to ensure the reaction goes to
completion and to allow for crystal growth.

¢ |solation and Purification of the Product:

Set up a vacuum filtration apparatus with a Buchner funnel and filter paper.
Wet the filter paper with a small amount of deionized water to ensure a good seal.

Pour the suspension containing the precipitate into the Buchner funnel and apply a
vacuum.

Wash the collected solid with three portions of 20 mL of cold deionized water to remove
any soluble byproducts (e.g., sodium chloride).

After the final wash, allow the solid to be dried on the filter by pulling air through it for
approximately 15-20 minutes.

e Drying and Storage:

[e]

Carefully transfer the filtered solid to a pre-weighed watch glass.

Dry the product in a desiccator over a suitable desiccant (e.g., silica gel) at room
temperature until a constant weight is achieved. Avoid high temperatures to prevent the
loss of water of hydration.

Once dry, weigh the final product and calculate the percentage yield.

Store the calcium mesoxalate trihydrate in a tightly sealed container at room
temperature.

Visualizations
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The following diagram illustrates the experimental workflow for the synthesis of calcium
mesoxalate trihydrate.
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Mesoxalate Solution Chloride Solution

Mix Solutions and Stir
(1 hour at Room Temp)

Vacuum Filtration

l

Wash Precipitate with
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Calcium Mesoxalate Trihydrate
(Final Product)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Calcium Mesoxalate Trihydrate.

¢ To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Calcium Mesoxalate Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15550010#step-by-step-synthesis-protocol-for-
calcium-mesoxalate-trinydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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